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Compound of Interest

Compound Name: Cy5-PEG5-amine hydrochloride

Cat. No.: B12420199

Physicochemical and Spectroscopic Properties

Cy5-PEG5-amine hydrochloride is a specialized chemical used in bioconjugation and
labeling. Its key properties are summarized below.

Property Value Source(s)
Chemical Formula C44H66CI2N406 [1]
Molecular Weight 817.9 g/mol [1]

Purity Typically 296% [1112]
Appearance Solid N/A

- Soluble in DMSO, DMF, DCM;
Solubility o [1][3]
low solubility in water

Excitation Maximum (Aex) ~646 nm [1]
Emission Maximum (Aem) ~662 nm [1]
Extinction Coefficient 232,000 cm—iM—? [1]

Hazard Identification and Safety Precautions
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While specific toxicological data for Cy5-PEG5-amine hydrochloride is not extensively
published, information from related compounds suggests that it should be handled with care.
The primary hazards are associated with irritation upon contact or inhalation. It is noteworthy
that some suppliers ship this chemical as a non-hazardous substance for ground and air
transportation.

Potential Hazards:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

Harmful if Swallowed: While acute oral toxicity data is not available, it is prudent to assume it
may be harmful if ingested.

Recommended Safety Precautions:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses with side shields.
o Hand Protection: Wear compatible chemical-resistant gloves.
o Body Protection: Wear a laboratory coat.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Experimental Protocols and Handling
Storage and Stability

Proper storage is crucial to maintain the integrity of Cy5-PEG5-amine hydrochloride.
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Condition

Recommendation Source(s)

Long-term Storage

-20°C, desiccated and
. [1][3]
protected from light.

Short-term Storage

0 - 4°C for short periods (days 3]

to weeks).

Shipping

Typically shipped at ambient
[1][3]

temperature.

The compound is generally stable for several weeks during shipping under normal conditions.

General Handling Workflow

The following workflow outlines the safe handling of Cy5-PEG5-amine hydrochloride in a

laboratory setting.
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Figure 1. A generalized workflow for the safe handling of Cy5-PEG5-amine hydrochloride,
from preparation to storage.

Reactivity and Use in Bioconjugation

Cy5-PEG5-amine hydrochloride contains a primary amine group, which is reactive towards
various electrophilic functional groups. This makes it a valuable tool for labeling proteins,

antibodies, and other molecules.
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Figure 2. Chemical reactivity of the primary amine group on Cy5-PEG5-amine hydrochloride
with common functional groups.

First Aid and Emergency Procedures

In the event of exposure or a spill, follow these guidelines.
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Exposure Route First Aid Measures Source(s)

Immediately wash the affected
) area with soap and plenty of
Skin Contact _ [4]
water. Remove contaminated

clothing.

Rinse cautiously with water for
several minutes. Remove

Eye Contact _ [4]
contact lenses if present and

easy to do. Continue rinsing.

Move the person to fresh air. If
Inhalation breathing is difficult, seek [4]

medical attention.

Rinse mouth with water. Do not
Ingestion induce vomiting. Seek medical [4]

attention.

For spills, wear appropriate PPE, cover the spill with an inert absorbent material, and collect it
in a sealed container for disposal.

Emergency Response Logic
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Figure 3. A decision-making flowchart for first aid response to exposure to Cy5-PEG5-amine
hydrochloride.

Disposal Considerations

Dispose of Cy5-PEG5-amine hydrochloride and its containers in accordance with local, state,
and federal regulations. It is recommended to consult with a licensed professional waste

disposal service.

This technical guide provides a summary of the available safety information for Cy5-PEG5-
amine hydrochloride. It is intended to supplement, not replace, the full Safety Data Sheet
(SDS) provided by the manufacturer. Always refer to the supplier's SDS for the most complete
and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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